2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one

• IUPAC Name: 2-amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
• InChI: InChI=1S/C12H22N2O2/c1-10(13)11(15)14-7-4-6-12(9-14)5-2-3-8-16-12/h10H,2-9,13H2,1H3
• InChI Key: ZXVGYHOYOFINPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC2(C1)CCCCO2)N
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol
• CAS No.: 2097943-69-4

Description

2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one is a useful research compound. Its molecular formula is C12H22N2O2 and its molecular weight is 226.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Approaches and Chemical Synthesis

2-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one is recognized for its structural complexity and biological relevance, serving as a core in various synthetic and naturally occurring compounds with significant biological activities. This has led to the exploration of different synthetic strategies to craft these intricate spiroaminal structures, due to their potential applications and the novelty of their skeletons (Sinibaldi & Canet, 2008). Notably, novel reagents such as 3-azaspiro[5,5]undecan-2,4-dioxo-3-yl diphenyl phosphate have been developed for synthesizing N-protected amino acid esters, demonstrating efficacy in peptide synthesis while maintaining amino acid enantiomeric purity (Rao et al., 2016).

Biological and Medicinal Chemistry

In the realm of biological and medicinal chemistry, spirocyclic derivatives of ciprofloxacin were synthesized and tested against gram-positive and gram-negative bacterial strains, displaying distinct activity against specific strains (Lukin et al., 2022). The spirocyclic scaffold has also been identified in the synthesis of antiviral compounds, particularly against human coronaviruses and influenza viruses, highlighting its versatility and potential in antiviral drug development (Apaydın et al., 2019).

Electrochemical Applications

The compound has found use in electrochemical applications as well. A graphite felt electrode modified with a specific spiroaminal structure showcased the capability for electrocatalytic oxidation of diols, yielding optically active lactones with significant enantiopurity, which is pivotal in asymmetric synthesis (Kashiwagi et al., 2003).